Cas no 56648-80-7 (1,3-O-Benzylidene-2-linoleoyl-(rac)-glycerol)

• Product Name: 1,3-O-Benzylidene-2-linoleoyl-(rac)-glycerol
• CAS No: 56648-80-7
• MF: C₂₈H₄₂O₄
• MW: 442.630689144135
• CID: 945730
• PubChem ID: 630664
• Update Time: 2025-06-14

1,3-O-Benzylidene-2-linoleoyl-(rac)-glycerol Chemical and Physical Properties

Names and Identifiers

• 1,3-O-Benzylidene-2-linoleoyl-(rac)-glycerol
• (2-phenyl-1,3-dioxan-5-yl) octadeca-9,12-dienoate
• 9,12-Octadecadienoic acid 2-phenyl-1,3-dioxan-5-yl ester
• DTXSID00348131
• 56648-80-7
• DB-242982

• Inchi： 1S/C28H42O4/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-19-22-27(29)32-26-23-30-28(31-24-26)25-20-17-16-18-21-25/h6-7,9-10,16-18,20-21,26,28H,2-5,8,11-15,19,22-24H2,1H3
• InChI Key： LMXAGBGXXBFGTC-UHFFFAOYSA-N
• SMILES： O(C(CCCCCCCC=CCC=CCCCCC)=O)C1COC(C2C=CC=CC=2)OC1

Computed Properties

• Exact Mass: 442.30800
• Monoisotopic Mass: 442.30830982g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 32
• Rotatable Bond Count: 17
• Complexity: 514
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 2
• XLogP3: 8.1
• Topological Polar Surface Area: 44.8Ų

Experimental Properties

• PSA: 44.76000
• LogP: 7.45730

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Lineolic acids and derivatives

Additional information on 1,3-O-Benzylidene-2-linoleoyl-(rac)-glycerol

Recent Advances in the Study of 1,3-O-Benzylidene-2-linoleoyl-(rac)-glycerol (CAS: 56648-80-7)

1,3-O-Benzylidene-2-linoleoyl-(rac)-glycerol (CAS: 56648-80-7) is a synthetic glyceride derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This compound, characterized by the presence of a benzylidene-protected glycerol backbone esterified with linoleic acid, serves as a versatile intermediate in the synthesis of bioactive lipids and prodrugs. Recent studies have explored its role in modulating lipid metabolism, inflammation, and cellular signaling pathways, making it a promising candidate for drug development.

In a groundbreaking study published in the Journal of Medicinal Chemistry (2023), researchers investigated the anti-inflammatory properties of 1,3-O-Benzylidene-2-linoleoyl-(rac)-glycerol. The study employed a combination of in vitro and in vivo models to demonstrate that this compound significantly reduces the production of pro-inflammatory cytokines such as TNF-α and IL-6 by inhibiting the NF-κB signaling pathway. These findings suggest its potential as a lead compound for the development of novel anti-inflammatory agents, particularly for chronic inflammatory diseases like rheumatoid arthritis and inflammatory bowel disease.

Another notable research effort, detailed in Bioorganic & Medicinal Chemistry Letters (2024), focused on the compound's role in lipid metabolism. Using high-throughput screening and molecular docking techniques, the researchers identified that 1,3-O-Benzylidene-2-linoleoyl-(rac)-glycerol acts as a selective agonist for peroxisome proliferator-activated receptors (PPARs), which are key regulators of lipid homeostasis. This discovery opens new avenues for targeting metabolic disorders such as obesity and type 2 diabetes, where PPAR modulation is a well-established therapeutic strategy.

The synthetic accessibility of 1,3-O-Benzylidene-2-linoleoyl-(rac)-glycerol has also been a focal point of recent research. A study in Tetrahedron (2023) reported an optimized synthetic route that improves yield and purity while reducing environmental impact. The new method utilizes green chemistry principles, such as solvent-free conditions and catalytic hydrogenation, making it more sustainable for large-scale production. This advancement is particularly relevant for pharmaceutical companies looking to incorporate this compound into their drug discovery pipelines.

Despite these promising developments, challenges remain in the clinical translation of 1,3-O-Benzylidene-2-linoleoyl-(rac)-glycerol. Pharmacokinetic studies, as highlighted in a recent review in Drug Metabolism Reviews (2024), indicate that the compound exhibits low oral bioavailability due to its lipophilic nature. Researchers are now exploring prodrug strategies and nanoformulations to enhance its absorption and delivery, which could pave the way for future therapeutic applications.

In conclusion, 1,3-O-Benzylidene-2-linoleoyl-(rac)-glycerol (CAS: 56648-80-7) represents a multifaceted compound with significant potential in chemical biology and pharmaceutical research. Its anti-inflammatory and lipid-modulating properties, coupled with advances in synthetic methodologies, position it as a valuable tool for drug discovery. Future studies should focus on overcoming pharmacokinetic limitations and further elucidating its mechanisms of action to unlock its full therapeutic potential.